2-[Cyclopropyl-(4-methoxy-benzyl)-amino]-ethanol

Specification

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2-[cyclopropyl-[(4-methoxyphenyl)methyl]amino]ethanol
• Standard InChI: InChI=1S/C13H19NO2/c1-16-13-6-2-11(3-7-13)10-14(8-9-15)12-4-5-12/h2-3,6-7,12,15H,4-5,8-10H2,1H3
• Standard InChI Key: VJXFSNFJFJIFRG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN(CCO)C2CC2
• Canonical SMILES: COC1=CC=C(C=C1)CN(CCO)C2CC2

Introduction

2-[Cyclopropyl-(4-methoxy-benzyl)-amino]-ethanol is a chemical compound with the molecular formula C13H19NO2 and a molecular weight of 221.29 g/mol. This compound is primarily used for research and development purposes under the supervision of a technically qualified individual. The compound's structure includes a cyclopropyl group, a 4-methoxybenzyl group, and an aminoethanol moiety, which suggests potential applications in organic synthesis and medicinal chemistry.

Hazard Identification and Safety Precautions

2-[Cyclopropyl-(4-methoxy-benzyl)-amino]-ethanol is classified as a hazardous substance due to its potential to cause skin and eye irritation, as well as respiratory irritation upon inhalation. It is categorized under the GHS classification system as follows:

• Skin Irritation (Category 2): Causes skin irritation.

• Eye Irritation (Category 2A): Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.

Safety Precautions:

• Store in a well-ventilated area.

• Keep containers tightly closed.

• Avoid contact with skin, eyes, and clothing.

• Use adequate ventilation to minimize airborne concentrations.

Toxicological Information

The toxicological profile of 2-[Cyclopropyl-(4-methoxy-benzyl)-amino]-ethanol indicates potential risks through various routes of exposure:

• Inhalation: May cause irritation of the lungs and respiratory system.

• Skin Contact: Can result in inflammation characterized by itching, scaling, reddening, or blistering.

• Eye Contact: May cause redness, pain, or severe eye damage.

Overexposure could lead to serious illness or death, although specific acute toxicity data are not available.